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Experimental Data and Comparison

The table below summarizes the key experimental data for compound 5, showcasing its potent activity

against both drug-susceptible and fluoroquinolone-resistant strains of Mycobacterium tuberculosis [1].

Table 1: Inhibitory Activity of Compound 5 (NBTTs-IN-5)

Result
Assay Type Target / Strain (ICso0 or Context & Comparison

I1Co90)
Enzyme M. tuberculosis DNA Gyrase ICs0 = Approximately 40-fold more potent
Inhibition 0.096 pM than gepotidacin (ICso = 3.940 uM)

[1].

Antibacterial M. tuberculosis H37Rv ICs0 = Demonstrates potent activity against
Activity (Reference Strain) 0.165 pM the wild-type strain [1].
Antibacterial M. tuberculosis H37Rv ICo0 = Concentration required for 90%
Activity (Reference Strain) 0.470 pM growth inhibition [1].
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Assay Type

Antibacterial
Activity

Antibacterial
Activity

Target / Strain

M. tuberculosis LP-FQ-RM9
(Fluoroquinolone-Resistant)

M. tuberculosis LP-FQ-RM9
(Fluoroguinolone-Resistant)

Result
(ICso0 or
1Co90)

ICs0 =

0.556 pM

ICo0 =
1.667 pM

Detailed Experimental Protocols

Context & Comparison

Maintains activity in the nanomolar
range against a strain with a GyrA
D94N mutation [1].

While activity is diminished compared
to the wild-type strain, it remains
potent [1].

The high-quality data for compound 5 comes from standardized, industry-accepted experimental methods

[1].

 DNA Gyrase Supercoiling Assay: The inhibitory potency (ICso) was determined using a gel-based
supercoiling assay with a kit from Inspiralis. The assay measures the compound'’s ability to inhibit the
supercoiling activity of the M. tuberculosis DNA gyrase enzyme. The ICso value represents the

concentration of the inhibitor that reduces enzyme activity by 50% [1].

¢ Antimycobacterial Susceptibility Testing: The activity against whole bacterial cells (ICso and 1Co0)
was evaluated using a resazurin-based assay. This method assesses the reduction of bacterial
growth in the presence of the compound. The ICso is the concentration required to achieve 50%

inhibition of growth, while the ICo0 is the concentration for 90% inhibition. The fluoroquinolone-
resistant LP-FQ-RM?9 strain was sequenced to confirm the presence of a single GyrA D94N mutation,
a common mechanism for quinolone resistance [1].

Mechanism of Action: Overcoming Resistance

The following diagram illustrates the unique binding mechanism of compound 5, which explains its ability to

remain effective against fluoroquinolone-resistant strains.
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NBTI Binding Mechanism in DNA Gyrase
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Key Mechanism Insights:

¢ Distinct Binding Site: NBTIs like compound 5 bind to a different site on the gyrase-DNA complex
compared to fluoroquinolones. While fluoroquinolones bind near the catalytic tyrosines, the NBTI's
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Right-Hand Side (RHS) binds deep in a hydrophobic pocket at the interface of two GyrA subunits [1]
[2].

¢ Crucial Halogen Bonding: The p-halogenated phenyl ring on the RHS of compound 5 forms a
symmetrical bifurcated halogen bond with the backbone carbonyl oxygen atoms of two symmetry-
related alanine residues (Ala74 in M. tuberculosis). This interaction is critical for its high enzymatic
potency [1] [2].

¢ Resistance Overcoming: Mutations that confer fluoroquinolone resistance (like D94N in GyrA) are
located in the Quinolone Resistance-Determining Region (QRDR), which is distinct from the NBTI
binding pocket. Since NBTIs interact with the protein backbone (which cannot be easily mutated
without compromising enzyme function), they are less susceptible to this common resistance
mechanism [1] [3].

Conclusion and Research Implications

In summary, the data indicates that compound 5 (NBTIs-IN-5) is a highly potent inhibitor of M.
tuberculosis DNA gyrase that maintains nanomolar activity against a clinically relevant

fluoroquinolone-resistant strain.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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